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Compound of Interest

Compound Name: 2,3,3',4,4',5,6-Heptachlorobiphenyl

CAS No.: 41411-64-7

Cat. No.: B1582232

Get Quote

Executive Summary
PCB 190 is a heptachlorobiphenyl (Cl7) congener often found in technical mixtures (e.g.,

Aroclor 1260) and environmental samples.[1] While not one of the 12 "dioxin-like" PCBs (WHO-

12), its determination is critical for mass balance studies, total PCB quantitation, and source

apportionment.[1]

EPA Method 1668C is the "Gold Standard" for this analysis, utilizing High-Resolution Gas

Chromatography/High-Resolution Mass Spectrometry (HRGC/HRMS).[1] Unlike low-resolution

methods (e.g., EPA 8082), Method 1668C provides the sensitivity (picogram/L levels) and

selectivity required to resolve PCB 190 from interfering congeners like PCB 170 and PCB 198.

[1]

Methodological Principle
The determination relies on Isotope Dilution and Internal Standard Quantitation.[2]

Separation: Capillary GC using an SPB-Octyl column (or equivalent) separates PCB

congeners based on polarity and shape.[1]
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Detection: HRMS (Magnetic Sector) operating in Selected Ion Monitoring (SIM) mode at

≥10,000 resolving power.[1]

Quantitation: Since PCB 190 is not a "Toxic" or "LOC Window-Defining" congener, it is

quantified using the Internal Standard Technique relative to the nearest eluting

-labeled analog (typically

-PCB 180 or

-PCB 170 depending on specific elution).[1]

Experimental Protocol
3.1. Reagents and Standards

Native Standard: PCB 190 (CAS: 41411-64-7), >98% purity.[1]

Labeled Internal Standard:

-PCB 180 (or

-PCB 170).

Cleanup Standard:

-PCB 178 (spiked before cleanup to monitor losses).

Injection Internal Standard:

-PCB 194 (spiked before injection to calculate Recovery).

3.2. Sample Preparation Workflow
The following workflow ensures the removal of lipids and interfering matrices (sulfur, biological

macromolecules) while preserving PCB 190.[1]
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Figure 1: Sample Preparation Workflow for PCB 190 Determination.[1]

3.3. Instrumental Parameters (HRGC/HRMS)
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Parameter Setting Rationale

GC Column
SPB-Octyl (30m x 0.25mm x

0.25µm)

Primary column for Method

1668C; resolves "Toxics" and

most congeners.[1]

Injector Temp 270°C
Ensures complete volatilization

of Hepta-CBs.[1]

Carrier Gas Helium @ 30-40 cm/sec
Constant flow mode for stable

retention times.[1]

Temp Program

75°C (2 min) → 150°C @

15°C/min → 290°C @

2.5°C/min

Slow ramp at high temp is

critical to separate PCB 190

from PCB 170/198.

MS Mode SIM (Selected Ion Monitoring)

Maximizes sensitivity by

focusing on specific masses.

[1]

Resolution ≥ 10,000 (10% valley)
Eliminates interferences from

PCDEs and matrix artifacts.[1]

3.4. Mass Spectrometry Descriptors (Cl7 Homolog)
PCB 190 is a Heptachlorobiphenyl.[1] The instrument must monitor the following exact masses

in the appropriate time window.
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Ion Type m/z (Exact Mass) Purpose

M+ (Native) 393.8020 Quantitation Ion (Primary)

M+2 (Native) 395.7990 Confirmation Ion (Secondary)

M+ (Labeled) 405.8422

Internal Standard Quantitation

(

-PCB 180)

M+2 (Labeled) 407.8393 Internal Standard Confirmation

Lock Mass 404.9760
PFK (Perfluorokerosene) drift

correction

Data Analysis & Quantitation
4.1. Identification Criteria
For a peak to be identified as PCB 190, it must meet all the following criteria:

Retention Time (RT): Must be within -1 to +3 seconds of the RT of the authentic standard (or

relative to the internal standard).

Signal-to-Noise (S/N): ≥ 2.5 for both Quantitation and Confirmation ions.[1]

Ion Abundance Ratio: The ratio of the integrated areas of the two exact m/z ions (

) must be within ±15% of the theoretical ratio.

Theoretical Ratio for Cl7 (Heptachlorobiphenyl):1.04

4.2. Quantitation Calculation
Since PCB 190 is determined by the Internal Standard method (unlike the Isotope Dilution

method used for Toxics), the concentration is calculated as:

[1]

Where:
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= Sum of areas of the primary and secondary m/z for PCB 190.

= Sum of areas of the primary and secondary m/z for the Internal Standard (

-PCB 180).

= Concentration of the Internal Standard (ng/mL).

= Relative Response Factor (determined during initial calibration).[1]

Quality Control (QC) Requirements
Every batch (max 20 samples) must include:

QC Element
Acceptance Criteria
(Method 1668C)

Corrective Action

Method Blank
< Minimum Level (ML) or < 1/3

sample conc.

Re-extract batch if

contamination is present.[1]

OPR (Ongoing Precision &

Recovery)

Recovery: 60 - 135% (for Cl7

congeners)
Recalibrate and re-analyze.

Labeled Compound Recovery 25 - 150% Flag data; if <10%, re-extract.

Ion Ratio ± 15% of theoretical (1.[1]04)

Flag as "Estimated Maximum

Possible Concentration"

(EMPC).[1]

Expert Troubleshooting & Insights
6.1. The "Co-Elution" Challenge
On standard SPB-Octyl columns, PCB 190 elutes in the late Hepta-window.[1]

Risk: As the column ages, resolution decreases.[1] PCB 190 may co-elute with PCB 170 or

PCB 198.[1]

Diagnosis: Monitor the valley between PCB 170 and PCB 190 in your calibration standard. If

the valley height > 40% of the peak height, the column requires maintenance (trimming) or

replacement.[1]
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Solution: If separation is impossible, report as a co-eluting group (e.g., "PCB 170/190") and

flag with "C" (Co-elution).[1]

6.2. Lock Mass Interference
Issue: High levels of PFK (lock mass) can sometimes suppress the signal for high-mass

PCBs (Cl7 - Cl10) or cause "lock mass hopping."

Fix: Optimize PFK pressure to provide a stable signal (approx. 10% of full scale) without

saturating the detector. Ensure the lock mass m/z 404.9760 is free from sample matrix

interference (e.g., chlorinated paraffins).[1]

Raw Data Peak Check RT Window
(-1s to +3s)

S/N > 2.5?Yes

Non-Detect
No

Ion Ratio
1.04 ± 15%?Yes

No

Positive ID
(Quantify)Yes

Flag: EMPC
(Est. Max Conc.)

No

Click to download full resolution via product page

Figure 2: Decision Logic for PCB 190 Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

